Cas no 2287340-84-3 (Tert-butyl 5-amino-2-methoxypyridine-4-carboxylate)

• Product Name: Tert-butyl 5-amino-2-methoxypyridine-4-carboxylate
• CAS No: 2287340-84-3
• MF: C₁₁H₁₆N₂O₃
• MW: 224.256342887878
• CID: 6086150
• PubChem ID: 137942580
• Update Time: 2025-05-24

Tert-butyl 5-amino-2-methoxypyridine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-6747976
• 2287340-84-3
• Tert-butyl 5-amino-2-methoxypyridine-4-carboxylate

• Inchi： 1S/C11H16N2O3/c1-11(2,3)16-10(14)7-5-9(15-4)13-6-8(7)12/h5-6H,12H2,1-4H3
• InChI Key： FVMFFPMPAGIZSG-UHFFFAOYSA-N
• SMILES： O(C(C1=CC(=NC=C1N)OC)=O)C(C)(C)C

Computed Properties

• Exact Mass: 224.11609238g/mol
• Monoisotopic Mass: 224.11609238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 74.4Ų

Additional information on Tert-butyl 5-amino-2-methoxypyridine-4-carboxylate

Comprehensive Overview of Tert-butyl 5-amino-2-methoxypyridine-4-carboxylate (CAS No. 2287340-84-3)

Tert-butyl 5-amino-2-methoxypyridine-4-carboxylate (CAS No. 2287340-84-3) is a specialized organic compound widely utilized in pharmaceutical and agrochemical research. Its molecular structure, featuring a pyridine core with methoxy and carboxylate functional groups, makes it a versatile intermediate for synthesizing bioactive molecules. The compound’s tert-butyl ester group enhances its stability, facilitating applications in drug discovery and material science. Researchers value this compound for its role in developing kinase inhibitors and heterocyclic derivatives, aligning with trends in targeted therapy and sustainable chemistry.

In recent years, the demand for high-purity intermediates like Tert-butyl 5-amino-2-methoxypyridine-4-carboxylate has surged due to advancements in AI-driven drug design and green chemistry. Searches for "pyridine derivatives in drug discovery" or "CAS 2287340-84-3 suppliers" reflect its commercial and scientific relevance. The compound’s amino and methoxy moieties enable selective modifications, addressing challenges in structure-activity relationship (SAR) studies. Its compatibility with cross-coupling reactions further expands its utility in creating biaryl scaffolds, a hotspot in medicinal chemistry.

From an industrial perspective, Tert-butyl 5-amino-2-methoxypyridine-4-carboxylate is synthesized via multistep organic reactions, often involving Pd-catalyzed couplings or esterification. Quality control emphasizes HPLC purity and NMR validation, critical for regulatory compliance. Environmental concerns have spurred interest in solvent-free synthesis methods, resonating with queries like "eco-friendly pyridine synthesis." The compound’s low toxicity profile and biodegradability also align with ESG (Environmental, Social, Governance) goals in chemical manufacturing.

Emerging applications include its use in fluorescent probes and metal-organic frameworks (MOFs), leveraging its electron-rich aromatic system. FAQs such as "how to store Tert-butyl 5-amino-2-methoxypyridine-4-carboxylate" highlight practical considerations: it requires anhydrous conditions and cool storage to prevent degradation. Collaborations between academia and industry continue to explore its potential in catalysis and polymeric materials, ensuring its prominence in patent literature and R&D pipelines.

In summary, Tert-butyl 5-amino-2-methoxypyridine-4-carboxylate (CAS No. 2287340-84-3) exemplifies the intersection of innovation and utility in modern chemistry. Its adaptability to high-throughput screening and sustainable practices positions it as a cornerstone in next-generation chemical solutions, answering both scientific and industrial demands.